BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 1,3-
Diaminoadamantane (CAS 10303-95-4)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3,4-DAA

Cat. No.: B200538

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, applications, and commercial availability of 1,3-Diaminoadamantane
(CAS 10303-95-4). This unique, rigid diamine serves as a critical building block in medicinal
chemistry, materials science, and chemical synthesis, offering a scaffold for the development of
novel therapeutics and high-performance materials.

Core Properties of 1,3-Diaminoadamantane

1,3-Diaminoadamantane, also known by its IUPAC name Tricyclo[3.3.1.13,”]decane-1,3-
diamine, is a white crystalline solid characterized by a rigid, cage-like adamantane core with
two primary amine functionalities.[1] This structure imparts unigue properties such as high
thermal stability, steric bulk, and specific reactivity, making it a valuable intermediate in various
chemical transformations.[1][2]

Physicochemical Data

The following table summarizes the key physicochemical properties of 1,3-
Diaminoadamantane.
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Property Value Reference(s)

CAS Number 10303-95-4 [11[3]

IUPAC Name adamantane-1,3-diamine [3]
1,3-Adamantanediamine,

Synonyms Tricyclo[3.3.1.13,”]decane-1,3- [1114]

diamine

Molecular Formula C1oH1sN:2 [11[3]

Molecular Weight 166.26 g/mol [3]

Boiling Point 248.6 £ 8.0 °C at 760 mmHg [5]

Density 1.2+0.1 g/cm3 [5]

Flash Point 122.0+17.9°C [5]
White to Almost white powder

Appearance [1]
to lump

B The hydrochloride salt is
Solubility [1]

soluble in water.

Synthesis and Experimental Protocols

The most common and well-documented synthesis of 1,3-Diaminoadamantane involves a two-

step process starting from adamantane: bromination followed by amination.[1][5]

Experimental Protocol: Synthesis of 1,3-
Diaminoadamantane

Step 1: Synthesis of 1,3-Dibromoadamantane[1][5]

» To a stirred mixture of adamantane and iron powder in dichloromethane (CH2Cl2), add liquid

bromine at room temperature.

e Maintain the reaction at this temperature for 24 hours.
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e Upon completion, treat the reaction mixture with an aqueous solution of sodium sulfite to
guench excess bromine.

o Concentrate the organic layer to obtain the crude product.

e Recrystallize the crude solid from methanol to yield 1,3-dibromoadamantane as a white
crystalline solid. A typical yield is around 72%.[1][5]

Step 2: Amination of 1,3-Dibromoadamantane[1][5]

 In a round-bottom flask pre-heated to 140 °C in an oil bath, add 1,3-dibromoadamantane,
urea, and trifluoroacetic acid to diphenyl ether as a high-boiling point solvent.[5]

« Stir the mixture and heat to the desired reaction temperature for the specified time (e.g.,
180°C for 1.5 hours).[1][5]

 After the reaction, cool the mixture and extract the product with chloroform.

 Acidify the organic layer with 2M HCI, separate the aqueous layer, and then basify it with
NaOH to a pH of 11.[5]

o Extract the aqueous solution with chloroform, dry the combined organic layers over
magnesium sulfate (MgSOa), and concentrate under vacuum to obtain the crude 1,3-
Diaminoadamantane.

» Further purification can be achieved by vacuum distillation to yield the final product as a
white solid.[5]
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Caption: Synthetic workflow for 1,3-Diaminoadamantane.
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Applications in Research and Development

1,3-Diaminoadamantane is a versatile building block with significant applications in several
fields.[2]

Pharmaceutical and Medicinal Chemistry

The adamantane cage is a recognized pharmacophore that can enhance the lipophilicity and
metabolic stability of drug candidates.[2][6] 1,3-Diaminoadamantane serves as a crucial
intermediate in the synthesis of various active pharmaceutical ingredients (APIs).[2][7]

Notably, it is a precursor to derivatives like Memantine (1-amino-3,5-dimethyladamantane), an
NMDA receptor antagonist used in the treatment of moderate-to-severe Alzheimer's disease.[8]
[9] The amino groups on the adamantane scaffold provide reactive sites for further
functionalization, allowing for the construction of complex molecules with potential therapeutic
activities.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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